Cas no 82155-43-9 (2-Amino-N-cyclohexyl-N-methylacetamide)

• Product Name: 2-Amino-N-cyclohexyl-N-methylacetamide
• CAS No: 82155-43-9
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD12144928
• CID: 4717246
• PubChem ID: 43422879
• Update Time: 2025-04-23

2-Amino-N-cyclohexyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-cyclohexyl-N-methylacetamide
• N-cyclohexyl-N-methylglycinamide
• BBL032158
• STL298638
• NE60189
• 2-Amino-N-cyclohexyl-N-methylacetamide

• MDL： MFCD12144928
• Inchi： 1S/C9H18N2O/c1-11(9(12)7-10)8-5-3-2-4-6-8/h8H,2-7,10H2,1H3
• InChI Key： MGXJYIVUEUQMEP-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-cyclohexyl-N-methylacetamide

Introduction to 2-Amino-N-cyclohexyl-N-methylacetamide (CAS NO: 82155-43-9)

The compound 2-Amino-N-cyclohexyl-N-methylacetamide, also known by its CAS registry number 82155-43-9, is a secondary amide that has gained significant attention in the field of biomedical research and pharmaceutical development. This compound belongs to the class of acetamides, which are widely used in various applications due to their unique chemical properties and biological activities.

Structurally, 2-Amino-N-cyclohexyl-N-methylacetamide features an acetyl group attached to a cyclohexyl and methylamino group. This specific arrangement of functional groups makes it highly versatile in drug design, biochemical studies, and materials science. The compound's amine functionality is particularly valuable for biological targeting, while its amide linkage provides stability and bioavailability in pharmaceutical formulations.

Recent studies have highlighted the potential of 2-Amino-N-cyclohexyl-N-methylacetamide as a building block for peptidomimetic drugs, which are analogs of peptides designed to mimic their biological functions. This has led to its use in cancer research, where it is being explored for its ability to disrupt protein-protein interactions that contribute to tumor growth and metastasis.

In addition to its role in medicinal chemistry, the compound has also been investigated for its applications in biological imaging. Its amino functionality allows for easy conjugation with fluorescent dyes or radionuclides, enabling researchers to track and study biological processes in real-time. This makes it a valuable tool in diagnostic imaging and theranostics.

The synthesis of 2-Amino-N-cyclohexyl-N-methylacetamide is straightforward, involving the reaction of cyclohexylamine with an appropriate acylimidazole or acyl chloride. Its scalability and ease of purification make it a preferred choice for both academic and industrial applications.

One of the most promising developments in recent years has been the use of 2-Amino-N-cyclohexyl-N-methylacetamide in biodegradable polymer synthesis. By incorporating this compound into polymer chains, researchers have created materials with enhanced biocompatibility and controlled drug release properties, which are highly desirable for biomedical implants and sustained-release formulations.

Furthermore, the compound's ability to form stable nanoparticles through self-assembly has opened new avenues in drug delivery systems. These nanoparticles can be tailored to target specific tissues or cells, improving the efficacy of treatments while minimizing side effects. This approach has shown particular promise in the treatment of neurodegenerative diseases, where precise targeting is critical for effective therapy.

Despite its many advantages, the use of 2-Amino-N-cyclohexyl-N-methylacetamide requires careful consideration of its biological fate. Its metabolism and toxicology must be thoroughly evaluated to ensure its safety for human use. Ongoing research is focused on optimizing its pharmacokinetics and therapeutic index, aiming to maximize its efficacy while minimizing potential risks.

In conclusion, 2-Amino-N-cyclohexyl-N-methylacetamide (CAS NO: 82155-43-9) is a versatile and valuable compound with wide-ranging applications in biomedical science. Its unique chemical structure and biological properties make it an ideal candidate for drug development, biological imaging, and nanotechnology. As research continues to uncover new possibilities, this compound is poised to play an even more significant role in advancing medicine and biotechnology.